Cas no 98056-56-5 (N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide)

• Product Name: N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide
• CAS No: 98056-56-5
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 750765
• Update Time: 2023-08-03

N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide Chemical and Physical Properties

Names and Identifiers

• Cytidine, 2',3'-dideoxy-N-(2,2-dimethyl-1-oxopropyl)-
• MGIPTLXHEFCTOC-GXSJLCMTSA-N
• 2',3'-Dideoxy-N4-pivaloylcytidine
• 2',3'-dideoxy-N4 -pivaloylcytidine
• N-[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide
• N-[1-[(2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]-2,2-dimethyl-propanamide

• Inchi： 1S/C14H21N3O4/c1-14(2,3)12(19)15-10-6-7-17(13(20)16-10)11-5-4-9(8-18)21-11/h6-7,9,11,18H,4-5,8H2,1-3H3,(H,15,16,19,20)/t9-,11+/m0/s1
• InChI Key： MGIPTLXHEFCTOC-GXSJLCMTSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C(N=C(C=C1)NC(C(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 0.3
• Topological Polar Surface Area: 91.2